3',5'-Dibromo-2'-Hydroxyacetophenone
Overview
Description
3’,5’-Dibromo-2’-Hydroxyacetophenone is a chemical compound with the linear formula Br2C6H2(OH)COCH3 . It has a molecular weight of 293.94 . .
Molecular Structure Analysis
The molecular structure of 3’,5’-Dibromo-2’-Hydroxyacetophenone is represented by the SMILES string CC(=O)c1cc(Br)cc(Br)c1O . Unfortunately, no further details about the molecular structure were found in the search results.Physical And Chemical Properties Analysis
The compound has a melting point of 108-111 °C . It appears as a white to yellow-red powder or crystal .Scientific Research Applications
Phototransformations in Matrix-Isolation
A study investigated the phototransformations of a compound similar to 3',5'-Dibromo-2'-Hydroxyacetophenone, namely 5-chloro-3-nitro-2-hydroxyacetophenone. This research involved experimental and theoretical methods to study conformational changes induced by UV radiation in low-temperature argon matrices. The study revealed rotations of hydroxyl and acetyl groups, and the generation of new conformers upon irradiation, demonstrating the compound's potential in photochemical applications (Pagacz-Kostrzewa et al., 2023).
Electrocatalysis and Complex Formation
Another relevant study focuses on the synthesis of a tetradentate Schiff base ligand derived from a compound similar to 3',5'-Dibromo-2'-Hydroxyacetophenone. This research highlights the electrochemical properties and the potential of such compounds in forming coordination complexes with metals like nickel(II), indicating their significance in electrocatalysis and materials science (Ourari et al., 2014).
Applications in Biocidal Activity
Research on derivatives of 3',5'-Dibromo-2'-Hydroxyacetophenone, specifically in synthesizing 2-amino-4,6-diaryl-substituted-pyrimidines, has shown promising biocidal activities. This application highlights the potential of such compounds in developing antibacterial and herbicidal agents, thereby contributing significantly to agricultural and pharmaceutical sectors (Kothari et al., 2001).
Crystallographic and Molecular Structure Analysis
A detailed study on o-hydroxyacetophenone derivatives, closely related to 3',5'-Dibromo-2'-Hydroxyacetophenone, explored their crystal structures. This research provides insights into the intermolecular interactions and molecular geometries of such compounds, which is crucial for understanding their chemical behavior and potential applications in crystal engineering and design of molecular materials (Chattopadhyay et al., 2012).
Safety and Hazards
3’,5’-Dibromo-2’-Hydroxyacetophenone may cause skin and eye irritation, and may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective equipment, and ensuring adequate ventilation . In case of contact with skin or eyes, or if inhaled, appropriate first aid measures should be taken .
properties
IUPAC Name |
1-(3,5-dibromo-2-hydroxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2O2/c1-4(11)6-2-5(9)3-7(10)8(6)12/h2-3,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCKHUOIKVIOMGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=CC(=C1)Br)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30297365 |
Source
|
| Record name | 3',5'-Dibromo-2'-Hydroxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30297365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3',5'-Dibromo-2'-Hydroxyacetophenone | |
CAS RN |
22362-66-9 |
Source
|
| Record name | 22362-66-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=115706 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3',5'-Dibromo-2'-Hydroxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30297365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3',5'-Dibromo-2'-hydroxyacetophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the key structural information obtained from the study on 1-(3,5-dibromo-2-hydroxyphenyl)ethanone?
A1: The study used single-crystal X-ray diffraction to determine the crystal structure of 2,2,2-tribromo-1-(3,5-dibromo-2-hydroxyphenyl)ethanone, a derivative of 1-(3,5-dibromo-2-hydroxyphenyl)ethanone. The research revealed the molecule's three-dimensional arrangement and bonding patterns. [] This information is crucial for understanding the compound's physical and chemical properties, which could be relevant for further investigations, even though no biological activity data is available in the paper.
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